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Compound of Interest

Compound Name: 4-Methoxyphenylboronic acid

Cat. No.: B118843 Get Quote

Essential Safety and Handling Guide for 4-
Methoxyphenylboronic Acid
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for handling 4-Methoxyphenylboronic acid, including personal protective

equipment (PPE) recommendations, operational procedures, and disposal plans.

Chemical Identifier:

Name: 4-Methoxyphenylboronic acid

CAS Number: 5720-07-0[1]

Molecular Formula: C₇H₉BO₃[2]

Hazard Identification and Classification
4-Methoxyphenylboronic acid is classified as a hazardous substance. All personnel should

be fully aware of its potential risks before handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b118843?utm_src=pdf-interest
https://www.benchchem.com/product/b118843?utm_src=pdf-body
https://www.benchchem.com/product/b118843?utm_src=pdf-body
https://www.orgchemboulder.com/SDS/4-methoxyphenylboronic%20acid;%205720-07-0.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxyphenyl_boronic-acid
https://www.benchchem.com/product/b118843?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2
H315: Causes skin irritation[1]

[3]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[1][3]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation[1][3]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to minimize exposure and ensure

laboratory safety. The following table summarizes the required PPE for handling 4-
Methoxyphenylboronic acid.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) approved

standards.[1] A face shield

may be required for splash

hazards.

Protects eyes from dust

particles and potential

splashes.[4]

Hand Protection

Chemically resistant gloves

(e.g., disposable nitrile gloves).

[1][4] Gloves must be

inspected before use and

changed immediately upon

contamination.

Prevents skin contact with the

chemical. Proper glove

removal technique is essential

to avoid contamination.[1]

Body Protection

A flame-resistant lab coat, fully

buttoned. Long pants and

closed-toe, closed-heel shoes

are mandatory.[4]

Protects skin from accidental

spills.

Respiratory Protection

Required when dusts are

generated. Use a

NIOSH/MSHA approved

respirator (e.g., N95 dust mask

for nuisance exposures, or

higher-level protection like

OV/AG/P99 cartridges for

higher concentrations).[1]

Prevents inhalation of the

powdered compound, which

can cause respiratory irritation.

[3][5] Engineering controls like

fume hoods should be the

primary means of exposure

reduction.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of 4-
Methoxyphenylboronic acid.

1. Preparation:

Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.[4]
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The designated work area, preferably a chemical fume hood, should be clean, uncluttered,

and have proper ventilation.[6]

Verify that all necessary PPE is available and in good condition.

2. Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

entering the handling area.

3. Handling:

Handle the chemical exclusively within a well-ventilated fume hood to minimize inhalation

exposure.[6]

Use appropriate tools (e.g., spatula, weighing paper) for transferring the solid material. Avoid

creating dust.[1]

Keep the container tightly closed when not in use to prevent contamination and exposure.[6]

4. Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Clean the work area to remove any residual chemical.

Properly remove and dispose of contaminated gloves and any other disposable PPE as

hazardous waste.[1]

Emergency and First Aid Procedures
Immediate and appropriate response to an exposure is critical.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][3]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. If skin irritation occurs,

get medical advice/attention.[1][3]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses, if present and easy to do.

Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and drink plenty of water.

Seek immediate medical attention.[1][3]

Spill and Disposal Plan
Proper containment and disposal are essential to prevent environmental contamination and

ensure regulatory compliance.

Spill Response:

Evacuate the immediate area and restrict access.

Avoid breathing dust.

Wear appropriate PPE as detailed above.

Contain the spill. Sweep up the solid material without creating dust and place it in a suitable,

labeled, and closed container for disposal.[3]
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Clean the spill area thoroughly.

Waste Disposal:

Waste Chemical: Dispose of excess or unwanted 4-Methoxyphenylboronic acid as

hazardous waste. Do not let the product enter drains.[1]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The cleaned container can then be disposed of

according to local, state, and federal regulations.[7]

Workflow for Safe Handling of 4-
Methoxyphenylboronic Acid
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Caption: Workflow for the safe handling of 4-Methoxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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